Cas no 5422-50-4 (Benzene,1-bromo-2-[(2-methylphenoxy)methyl]-)

Benzene,1-bromo-2-[(2-methylphenoxy)methyl]- is a brominated aromatic compound featuring a 2-methylphenoxymethyl substituent. This structure confers reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The bromine atom provides a versatile site for nucleophilic substitution or metal-catalyzed cross-coupling reactions, while the methylphenoxy group enhances steric and electronic properties for targeted applications. Its stability under standard conditions ensures ease of handling and storage. The compound’s defined molecular architecture allows for precise modifications, supporting the development of specialized derivatives in research and industrial processes.

Benzene,1-bromo-2-[(2-methylphenoxy)methyl]- structure

5422-50-4 structure

Product Name:Benzene,1-bromo-2-[(2-methylphenoxy)methyl]-

CAS No:5422-50-4

MF:C₁₄H₁₃BrO

MW:277.156423330307

MDL:MFCD07782569

CID:383978

PubChem ID:223552

Update Time:2025-05-27

Benzene,1-bromo-2-[(2-methylphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

- Benzene,1-bromo-2-[(2-methylphenoxy)methyl]-
- 1-bromo-2-[(2-methylphenoxy)methyl]benzene
- (2-Brom-benzyl)-o-tolyl-aether
- (2-bromo-benzyl)-o-tolyl ether
- 1-bromo-(2-methylphenoxymethyl)benzene
- 1-bromo-2-[(2-methylphenoxy)methyl]-benzene
- 2-(2-bromobenzyloxy)-1-toluene
- 2-(2-methylphenoxymethyl)bromobenzene
- 2-[(2-methylphenoxy)-methyl]-1-bromo-benzene
- AC1L5CNA
- AC1Q26F2
- AR-1C1935
- CTK5A0067
- NSC11287
- SureCN2292785
- 2-Bromobenzyl-(2-methylphenyl)ether
- DTXSID90279107
- NSC-11287
- AKOS008951472
- 1-[(2-BROMOPHENYL)METHOXY]-2-METHYLBENZENE
- SCHEMBL2292785
- 1-Bromo-2-((o-tolyloxy)methyl)benzene
- 5422-50-4
- OKVTYLOXWGCLBB-UHFFFAOYSA-N
- MDL： MFCD07782569
- Inchi： 1S/C14H13BrO/c1-11-6-2-5-9-14(11)16-10-12-7-3-4-8-13(12)15/h2-9H,10H2,1H3
- InChI Key： OKVTYLOXWGCLBB-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1COC1C=CC=CC=1C

Computed Properties

Exact Mass: 276.01499
Monoisotopic Mass: 276.01498g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 9.2Å²

Experimental Properties

PSA: 9.23
LogP: 4.33650

Benzene,1-bromo-2-[(2-methylphenoxy)methyl]- Pricemore >>

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